2-Cyclopropoxy-3-nitrobenzonitrile

• Molecular Formula: C10H8N2O3
• Molecular Weight: 204.18 g/mol
• IUPAC Name: 2-cyclopropyloxy-3-nitrobenzonitrile
• InChI: InChI=1S/C10H8N2O3/c11-6-7-2-1-3-9(12(13)14)10(7)15-8-4-5-8/h1-3,8H,4-5H2
• InChI Key: AQXFLOOVNZBUIB-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=CC=C2[N+](=O)[O-])C#N

Description

2-Cyclopropoxy-3-nitrobenzonitrile is a substituted aromatic compound featuring a nitro group (-NO₂) at the 3-position, a cyclopropoxy group (-O-cyclopropane) at the 2-position, and a nitrile (-CN) functional group at the benzonitrile core. This compound is of interest in organic synthesis and pharmaceutical research due to its unique electronic and steric properties. The nitrile group further enhances polarity, influencing solubility and intermolecular interactions.

Preparation Methods

The synthesis of 2-Cyclopropoxy-3-nitrobenzonitrile can be achieved through various synthetic routes. One common method involves the nitration of 2-cyclopropoxybenzonitrile using a nitrating agent such as nitric acid in the presence of sulfuric acid. The reaction typically occurs under controlled temperature conditions to ensure the selective introduction of the nitro group at the desired position on the aromatic ring.

Chemical Reactions Analysis

2-Cyclopropoxy-3-nitrobenzonitrile undergoes several types of chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like Raney nickel.

Substitution: The nitrile group can participate in nucleophilic substitution reactions, where it can be converted to various functional groups depending on the reagents used.

Hydrolysis: The nitrile group can be hydrolyzed to a carboxylic acid or an amide under acidic or basic conditions.

Common reagents and conditions for these reactions include hydrogen gas, Raney nickel, acids, and bases. Major products formed from these reactions include 2-cyclopropoxy-3-aminobenzonitrile and 2-cyclopropoxy-3-carboxybenzonitrile.

Scientific Research Applications

2-Cyclopropoxy-3-nitrobenzonitrile is used in various scientific research applications, including:

Chemistry: It serves as a precursor for the synthesis of more complex organic molecules and as a reagent in organic synthesis.

Biology: It is used in the study of biochemical pathways and interactions involving nitro and nitrile groups.

Medicine: While not used directly in medicine, it can be a valuable intermediate in the synthesis of pharmaceutical compounds.

Industry: It finds applications in the development of agrochemicals, dyes, and pigments.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-3-nitrobenzonitrile is primarily related to its functional groups. The nitro group can undergo reduction to form reactive intermediates that can interact with biological molecules. The nitrile group can participate in nucleophilic addition reactions, leading to the formation of various derivatives. These interactions can affect molecular targets and pathways, influencing biological processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

However, comparisons can be inferred based on structural analogs and shared functional groups (e.g., nitrobenzene, nitroanilines) from the evidence. Below is a detailed analysis:

Table 1: Key Properties of 2-Cyclopropoxy-3-nitrobenzonitrile and Structural Analogs

Compound	Functional Groups	Solubility (Matrix)	Reactivity Notes
2-Cyclopropoxy-3-nitrobenzonitrile	Nitro, cyclopropoxy, nitrile	Likely polar aprotic solvents (e.g., methylene chloride)	High electrophilicity due to nitro and nitrile; strained cyclopropoxy may enhance ring-opening reactivity.
Nitrobenzene	Nitro	2,000 µg/mL in methylene chloride:benzene	Classic aromatic nitration product; moderate reactivity in electrophilic substitution.
3-Nitroaniline	Nitro, amine	2,000 µg/mL in methylene chloride:benzene	Amine group directs nitro placement; participates in diazotization.
1,2,4-Trichlorobenzene	Chlorine substituents	Not specified	Electron-withdrawing Cl groups; inert in many reactions.

Key Differences and Research Findings:

The nitrile group increases polarity and may enhance solubility in methylene chloride, as seen in SPEX CertiPrep formulations for nitroaromatics.

Reactivity :

• Unlike nitroanilines (e.g., 3-nitroaniline), which undergo diazo coupling, 2-cyclopropoxy-3-nitrobenzonitrile’s nitrile group is less nucleophilic, favoring reactions like hydrolysis or reduction under specific conditions.
• The strained cyclopropoxy ether may undergo ring-opening reactions under acidic or thermal conditions, a property absent in nitrobenzene or trichlorobenzenes.

Applications :

• While nitrobenzene is widely used as a solvent or precursor, and nitroanilines serve as dye intermediates, 2-cyclopropoxy-3-nitrobenzonitrile’s multifunctional structure makes it a candidate for specialized agrochemicals or bioactive molecules requiring tailored electronic profiles.

Limitations of Available Evidence

Further experimental studies are required to confirm solubility, stability, and reaction mechanisms specific to this compound.